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Compound of Interest

Compound Name: 2-Ethyl-p-xylene

Cat. No.: B157547

An In-depth Technical Guide on the Physical Constants of 1-Ethyl-2,5-dimethylbenzene

This technical guide provides a comprehensive overview of the physical constants and related
experimental methodologies for 1-Ethyl-2,5-dimethylbenzene. The information is intended for
researchers, scientists, and professionals in the field of drug development and chemical
synthesis who require a thorough understanding of the compound's physicochemical
properties.

Core Physical and Chemical Properties

1-Ethyl-2,5-dimethylbenzene, also known as 2-ethyl-p-xylene, is an aromatic hydrocarbon with
the chemical formula CioH14.[1] Its physical properties are primarily dictated by its molecular
structure, which consists of a benzene ring substituted with one ethyl and two methyl groups.

Table 1: General and Thermodynamic Properties of 1-Ethyl-2,5-dimethylbenzene
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Property Value Units Source(s)
Molecular Formula CioH14 [1112]
Molar Mass 134.222 g/mol [1]
Boiling Point 187 °C [2]
Melting Point -54 °C [2]
Density 0.88 g/cm3 [2]
Refractive Index 1.5010 to 1.5050 [2]
Triple Point

219.45 K [1]
Temperature
Critical Temperature 661 K [1]
Critical Pressure 2843.78 kPa [1]

Data available as a
Enthalpy of )

o function of kJ/mol [1]

Vaporization

temperature

Experimental Protocols

The determination of the physical constants of 1-Ethyl-2,5-dimethylbenzene involves various

established experimental techniques. Below are detailed methodologies for key

measurements.

Determination of Boiling Point (Thiele Tube Method)

The Thiele tube method is a common and efficient technique for determining the boiling point of

a small liquid sample.

o Apparatus: Thiele tube, thermometer, capillary tube (sealed at one end), small test tube,

heating oil, and a heat source.

e Procedure:

o A small quantity of 1-Ethyl-2,5-dimethylbenzene is placed in the small test tube.
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The capillary tube is placed in the test tube with its open end submerged in the liquid.

The test tube is attached to a thermometer, ensuring the sample is level with the
thermometer bulb.

The assembly is placed in a Thiele tube filled with a high-boiling point oil.
The Thiele tube is gently heated, and the temperature is monitored.

As the liquid heats, a stream of bubbles will emerge from the capillary tube.
The heat is removed when a steady stream of bubbles is observed.

The boiling point is the temperature at which the liquid just begins to enter the capillary
tube as it cools.

Determination of Density (Pycnometer Method)

A pycnometer is used to accurately determine the density of a liquid.

o Apparatus: Pycnometer, analytical balance, constant temperature water bath.

e Procedure:

[e]

The pycnometer is cleaned, dried, and its mass is accurately weighed.

It is then filled with distilled water and placed in a constant temperature water bath to
reach thermal equilibrium.

The mass of the pycnometer filled with water is measured. The volume of the pycnometer
can be calculated using the known density of water at that temperature.

The pycnometer is then emptied, dried, and filled with 1-Ethyl-2,5-dimethylbenzene.

The mass of the pycnometer with the sample is measured at the same constant
temperature.

The density of the sample is calculated by dividing the mass of the sample by the volume
of the pycnometer.
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Gas Chromatography-Mass Spectrometry (GC-MS)
Analysis

GC-MS is a powerful analytical technique used to separate, identify, and quantify the
components of a mixture. For a pure substance like 1-Ethyl-2,5-dimethylbenzene, it is used to
confirm purity and determine its mass spectrum.

e Principle: The sample is vaporized and injected into a gas chromatograph, where it is
separated based on its boiling point and affinity for the stationary phase. The separated
components then enter a mass spectrometer, where they are ionized and fragmented. The
resulting mass spectrum is a fingerprint of the molecule.

» Typical GC Conditions:

o Column: A non-polar capillary column is often used for aromatic hydrocarbons.

o

Injector Temperature: Typically set above the boiling point of the analyte (e.g., 230 °C).

o

Detector Temperature: Usually set at a high temperature (e.g., 250 °C).

[¢]

Oven Temperature Program: A temperature ramp is used to ensure good separation (e.g.,
starting at 50 °C and ramping up).

[¢]

Carrier Gas: Helium or hydrogen is commonly used.[3]

Synthesis and Analysis Workflows

Visual representations of experimental and logical workflows provide a clearer understanding of
the processes involved in the synthesis and analysis of 1-Ethyl-2,5-dimethylbenzene.

Synthesis of 1-Ethyl-2,5-dimethylbenzene via Friedel-
Crafts Alkylation

A common method for synthesizing 1-Ethyl-2,5-dimethylbenzene is the Friedel-Crafts alkylation

of p-xylene with an ethylating agent.
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Caption: Workflow for the synthesis of 1-Ethyl-2,5-dimethylbenzene.

Experimental Workflow for GC-MS Analysis

The following diagram illustrates the typical workflow for analyzing a sample of 1-Ethyl-2,5-
dimethylbenzene using Gas Chromatography-Mass Spectrometry.
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Caption: Workflow for GC-MS analysis of 1-Ethyl-2,5-dimethylbenzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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